Cas no 71241-94-6 (Cajaquinone)

• Product Name: Cajaquinone
• CAS No: 71241-94-6
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 2039648
• PubChem ID: 85977017
• Update Time: 2025-04-21

Cajaquinone Chemical and Physical Properties

Names and Identifiers

• Cajaquinone
• DTXSID101212055
• 3,7-dihydroxy-1-methoxy-6-methylanthracene-9,10-dione
• 3,7-Dihydroxy-1-methoxy-6-methylanthraquinone
• 3,7-Dihydroxy-1-methoxy-6-methyl-9,10-anthracenedione
• 71241-94-6
• CHEBI:174710

• Inchi： 1S/C16H12O5/c1-7-3-9-10(6-12(7)18)16(20)14-11(15(9)19)4-8(17)5-13(14)21-2/h3-6,17-18H,1-2H3
• InChI Key： LKVVBLXHWZXDHZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(C3C=C(C)C(=CC=3C(C=21)=O)O)=O)O

Computed Properties

• Exact Mass: 284.06847348g/mol
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones